1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol” is a chemical compound with the molecular formula C22H28ClN3O3S . It has a molecular weight of 449.99.
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C22H28ClN3O3S) and molecular weight (449.99) . More specific properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : Compounds similar to 1-[(4-Chlorophenyl)sulfonyl]-4-[(4-phenylpiperazino)methyl]-4-piperidinol have been synthesized through reactions involving sulfonyl chlorides and piperidine derivatives. These syntheses often employ bases such as triethylamine and solvents like methylene dichloride to facilitate the reaction processes. Techniques such as X-ray crystallography have been utilized to investigate the structural aspects of these compounds, revealing insights into their crystal classes, space groups, and molecular conformations (Girish et al., 2008; Benakaprasad et al., 2007).
Biological Activities
- Antimicrobial Properties : Certain derivatives have shown significant antimicrobial activities against pathogens affecting plants like tomatoes. Structure-activity relationship studies indicate the influence of substitutions on the antimicrobial efficacy, highlighting the potential of these compounds in agricultural applications (Vinaya et al., 2009).
- Antioxidant and Anticholinesterase Activities : Studies have demonstrated the antioxidant capacity and anticholinesterase activity of sulfonyl hydrazone compounds containing piperidine derivatives. These findings suggest potential applications in medicinal chemistry, particularly for diseases associated with oxidative stress and cholinergic dysfunction (Karaman et al., 2016).
Chemical Properties and Applications
- Polymorphism and Solvent Effects : Research on ASP3026, a compound with a similar complex structure, has explored polymorphism and the impact of crystallization parameters on the formation of specific polymorphs. These studies are crucial for designing solid formulations of pharmaceuticals, showcasing the importance of understanding polymorphism in drug development (Takeguchi et al., 2015).
Corrosion Inhibition
- Copper Corrosion Inhibition : Piperidine and its derivatives have been investigated for their effectiveness in inhibiting the corrosion of copper in acidic environments. These studies are relevant for industrial applications, where corrosion resistance is critical to prolonging the lifespan of metal components (Sankarapapavinasam et al., 1991).
Mechanism of Action
Target of Action
The primary target of this compound is Coagulation factor X . Coagulation factor X is a serine endopeptidase that plays a critical role in the coagulation cascade, which is a complex process that leads to the formation of a fibrin clot. Inhibition of this factor can prevent the formation of blood clots, making it a potential target for anticoagulant drugs .
Mode of Action
It is known to interact with its target, coagulation factor x . The interaction likely involves the compound binding to the active site of the enzyme, thereby inhibiting its activity and preventing the formation of blood clots .
Biochemical Pathways
The compound affects the coagulation cascade, a biochemical pathway that leads to the formation of a fibrin clot . By inhibiting Coagulation factor X, the compound prevents the conversion of prothrombin to thrombin, a key step in the coagulation cascade. This results in the prevention of fibrin clot formation .
Result of Action
The molecular and cellular effects of the compound’s action are related to its inhibition of Coagulation factor X . By preventing the formation of blood clots, the compound could potentially be used to treat conditions associated with thrombosis, such as stroke, myocardial infarction, and pulmonary embolism .
Properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-4-[(4-phenylpiperazin-1-yl)methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28ClN3O3S/c23-19-6-8-21(9-7-19)30(28,29)26-12-10-22(27,11-13-26)18-24-14-16-25(17-15-24)20-4-2-1-3-5-20/h1-9,27H,10-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNMRLROIFDDYAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CN2CCN(CC2)C3=CC=CC=C3)O)S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.